Smilagenin acetate

• IUPAC Name: [(1R,2S,4S,5'R,6R,7S,8R,9S,12S,13S,16S,18R)-5',7,9,13-tetramethylspiro[5-oxapentacyclo[10.8.0.02,9.04,8.013,18]icosane-6,2'-oxane]-16-yl] acetate
• InChI: InChI=1S/C29H46O4/c1-17-8-13-29(31-16-17)18(2)26-25(33-29)15-24-22-7-6-20-14-21(32-19(3)30)9-11-27(20,4)23(22)10-12-28(24,26)5/h17-18,20-26H,6-16H2,1-5H3/t17-,18+,20-,21+,22-,23+,24+,25+,26+,27+,28+,29-/m1/s1
• InChI Key: LVRAKYNQYKVPIK-BSPYNPCNSA-N
• Canonical SMILES: CC1CCC2(C(C3C(O2)CC4C3(CCC5C4CCC6C5(CCC(C6)OC(=O)C)C)C)C)OC1
• Isomeric SMILES: C[C@@H]1CC[C@@]2([C@H]([C@H]3[C@@H](O2)C[C@@H]4[C@@]3(CC[C@H]5[C@H]4CC[C@H]6[C@@]5(CC[C@@H](C6)OC(=O)C)C)C)C)OC1
• Molecular Formula: C29H46O4
• Molecular Weight: 458.7 g/mol
• CAS No.: 4947-75-5, 35319-91-6

Description

Smilagenin acetate is a sapogenin derivative, a type of steroidal compound found in various plant species. It is known for its potential neuroprotective properties and has been investigated for its use in treating neurodegenerative diseases such as Alzheimer’s and Parkinson’s .

Scientific Research Applications

Smilagenin acetate has been studied for its potential neuroprotective effects. It has shown promise in reversing free radical neurotoxicity and restoring levels of neuronal growth factors and dopamine receptors in the brain . This makes it a candidate for treating neurodegenerative diseases such as Alzheimer’s and Parkinson’s . Additionally, this compound has been investigated for its ability to upregulate the expression of the acetylcholine M2 receptor, which is relevant for dementia research .

Mechanism of Action

Target of Action

Smilagenin acetate primarily targets neuronal growth factors and dopamine receptors in the brain . It is a neurotrophic factor inducer, meaning it stimulates the production of proteins that support the growth, survival, and differentiation of neurons .

Mode of Action

This compound interacts with its targets by reversing the decrease of neuronal growth factors and dopamine receptors in the brain . It readily reverses free radical neurotoxicity produced by 1-ethyl-4-phenylpyridium (MPP+) in dopaminergic neurons . This compound also upregulates the expression of the acetylcholine M2 receptor in cell assays .

Biochemical Pathways

It is known to involve the upregulation of neurotrophic factors, including glial cell line-derived neurotrophic factor and brain-derived neurotrophic factor . These factors play crucial roles in the survival and growth of neurons.

Pharmacokinetics

It is known to be orally bioavailable , suggesting it can be absorbed through the digestive tract and distributed throughout the body.

Result of Action

This compound has been shown to have neuroprotective effects. It can reverse the neurotoxicity produced by free radicals and the decrease of neuronal growth factors and dopamine receptors in the brain . Pre-clinical work with smilagenin showed it to be neuroprotective against beta-amyloid and glutamate damage, which contribute to Alzheimer’s disease . It also reverses changes in the area of the brain involved in Parkinson’s disease .

Safety and Hazards

Smilagenin acetate is toxic and contains a pharmaceutically active ingredient. Handling should only be performed by personnel trained and familiar with handling of potent active pharmaceutical ingredients. It is a moderate to severe irritant to the skin and eyes.

Future Directions

Smilagenin induces expression and epigenetic remodeling of BDNF in Alzheimer’s disease. It is also found to be neuroprotective against beta-amyloid and glutamate damage which contributes to Alzheimer’s disease and reverses the changes in the area of the brain involved in Parkinson’s disease.

Biochemical Analysis

Biochemical Properties

Smilagenin acetate plays a significant role in biochemical reactions. It interacts with acetylcholine m2 receptors . The nature of these interactions involves the upregulation of the expression of these receptors .

Cellular Effects

This compound has profound effects on various types of cells and cellular processes. It influences cell function by reversing free radical neurotoxicity produced by 1-ethyl-4-phenylpyridium (MPP+) in dopaminergic neurons . It also reverses the decrease of neuronal growth factors and dopamine receptors in the brain .

Molecular Mechanism

The molecular mechanism of action of this compound involves its binding interactions with biomolecules, specifically acetylcholine m2 receptors . It increases the expression of these receptors, thereby influencing enzyme activation and changes in gene expression .

Metabolic Pathways

This compound is involved in metabolic pathways, particularly those involving acetylcholine m2 receptors

Preparation Methods

Synthetic Routes and Reaction Conditions: Smilagenin acetate can be synthesized through the acetolysis of smilagenin using boron trifluoride diethyl etherate in acetic anhydride. This process yields 20-α-methyl epoxycholestene as the major product, along with other derivatives . Higher regioselectivity can be achieved using zinc chloride in acetic anhydride .

Industrial Production Methods: Industrial production methods for this compound are not extensively documented. the synthesis typically involves the use of sapogenins derived from plants, followed by chemical modifications to obtain the desired acetate derivative .

Chemical Reactions Analysis

Types of Reactions: Smilagenin acetate undergoes various chemical reactions, including acetolysis, hydrolysis, and epoxidation .

Common Reagents and Conditions:

Acetolysis: Boron trifluoride diethyl etherate in acetic anhydride.

Hydrolysis: Basic hydrolysis using potassium hydroxide in ethanol.

Epoxidation: Formation of epoxycholestene derivatives.

Major Products: The major products formed from these reactions include 20-α-methyl epoxycholestene, furostene derivatives, and diastereomeric 23-acetyl-spirostanols .

Comparison with Similar Compounds

Similar Compounds:

• Sarsasapogenin acetate
• 3-Epismilagenin acetate
• 23-Oxo-3-epithis compound

Uniqueness: this compound is unique due to its specific neuroprotective properties and its ability to upregulate acetylcholine M2 receptors . This sets it apart from other similar compounds, which may not exhibit the same level of neuroprotective effects or receptor modulation.